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Compound of Interest

Compound Name: Tetrasodium Pyrophosphate

Cat. No.: B148038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties of

tetrasodium pyrophosphate (TSPP) for laboratory use. It includes key data, experimental

protocols, and visualizations to support researchers, scientists, and drug development

professionals in their work.

Core Chemical and Physical Properties
Tetrasodium pyrophosphate, also known as sodium pyrophosphate, is an inorganic

compound with the chemical formula Na₄P₂O₇. It is a white, odorless, crystalline powder or

granular solid. The decahydrate form (Na₄P₂O₇·10H₂O) presents as colorless, transparent

crystals.[1][2]

Quantitative Data Summary
The following tables summarize the key quantitative properties of anhydrous and decahydrate

tetrasodium pyrophosphate.

Table 1: General and Physical Properties
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Property
Anhydrous Tetrasodium
Pyrophosphate

Tetrasodium
Pyrophosphate
Decahydrate

Molecular Formula Na₄P₂O₇ Na₄P₂O₇·10H₂O

Molar Mass 265.90 g/mol 446.06 g/mol

Appearance
White, odorless powder or

granules[1][2]

Colorless, transparent

crystals[2]

Density 2.534 g/cm³[1] 1.82 g/cm³

Melting Point 988 °C (1810 °F)[1] 79.5 °C (loses water)[1]

pH (1% solution) 9.9 - 10.8[3] ~10.2

Table 2: Solubility Data

Solvent
Anhydrous Tetrasodium Pyrophosphate
Solubility

Water (cold) 3.16 g/100 mL[2]

Water (boiling) 40.26 g/100 mL[2]

Ethanol Insoluble[3]

Key Laboratory Applications and Experimental
Protocols
Tetrasodium pyrophosphate is a versatile reagent in the laboratory due to its properties as a

buffering agent, chelating agent, and dispersant.

Buffering Agent
TSPP is an effective buffering agent, helping to maintain a stable pH in solution. A 1% solution

of TSPP has a pH of approximately 10.2, making it suitable for creating alkaline buffer systems.

[3]
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Objective: To prepare a 0.1 M buffer solution of tetrasodium pyrophosphate.

Materials:

Anhydrous Tetrasodium Pyrophosphate (Na₄P₂O₇)

Deionized water

Volumetric flask (1 L)

Magnetic stirrer and stir bar

pH meter

Methodology:

Calculate the required mass of TSPP: For a 0.1 M solution in 1 L, the required mass is 0.1

mol/L * 265.90 g/mol = 26.59 g.

Dissolution: Weigh out 26.59 g of anhydrous TSPP and transfer it to a 1 L volumetric flask.

Add approximately 800 mL of deionized water to the flask.

Place a magnetic stir bar in the flask and stir the solution on a magnetic stirrer until the TSPP

is completely dissolved.

Volume Adjustment: Once dissolved, remove the stir bar and add deionized water to bring

the final volume to the 1 L mark.

pH Measurement and Adjustment: Calibrate the pH meter and measure the pH of the

solution. It should be in the range of 10.0-10.5. If necessary, adjust the pH with small

additions of a suitable acid (e.g., HCl) or base (e.g., NaOH).

Workflow for Buffer Preparation
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Buffer Preparation Workflow

Weigh TSPP Dissolve in Deionized Water Adjust to Final Volume Measure and Adjust pH Store Buffer

Click to download full resolution via product page

Caption: Workflow for preparing a tetrasodium pyrophosphate buffer.

Chelating Agent (Sequestrant)
TSPP is an excellent chelating agent, meaning it can form stable complexes with multivalent

metal ions (e.g., Ca²⁺, Mg²⁺, Fe³⁺). This property is crucial in various applications, such as

preventing the precipitation of metal salts, inhibiting enzymatic reactions that require metal

cofactors, and in DNA extraction to inactivate DNases.[4]

Objective: To visually demonstrate the ability of TSPP to prevent the precipitation of calcium

carbonate.

Materials:

0.1 M Calcium Chloride (CaCl₂) solution

0.1 M Sodium Carbonate (Na₂CO₃) solution

0.1 M Tetrasodium Pyrophosphate (TSPP) solution

Test tubes and rack

Methodology:

Control: In a test tube, add 2 mL of 0.1 M CaCl₂ solution and 2 mL of 0.1 M Na₂CO₃ solution.

Observe the formation of a white precipitate (calcium carbonate).

Chelation: In a separate test tube, add 2 mL of 0.1 M CaCl₂ solution and 2 mL of 0.1 M TSPP

solution. Mix well.
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To the solution from step 2, add 2 mL of 0.1 M Na₂CO₃ solution.

Observation: Compare the two test tubes. The tube containing TSPP should show

significantly less or no precipitation, demonstrating that the pyrophosphate has chelated the

calcium ions and prevented them from reacting with the carbonate ions.

Logical Diagram of Chelation
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Caption: Logical relationship of TSPP chelating a metal ion to prevent precipitation.

Component of Lysis Buffers
In molecular biology, TSPP is used in lysis buffers for the extraction of nucleic acids and

proteins. Its chelating properties help to inactivate nucleases that require divalent cations like

Mg²⁺ for their activity, thereby protecting the integrity of the DNA or RNA. It also contributes to

maintaining an alkaline pH, which can aid in cell lysis and denaturation of proteins.

A published protocol for cell lysate preparation for cap-affinity assays utilizes a freeze-thaw

lysis buffer containing tetrasodium pyrophosphate.[5]
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Buffer Composition:

50 mM Tris-HCl, pH 7.5

150 mM NaCl

50 mM NaF

1 mM EDTA

10 mM Tetrasodium Pyrophosphate

Protease and phosphatase inhibitors

Methodology Outline:

Cells are resuspended in the freeze-thaw lysis buffer.

The cell suspension undergoes three cycles of freezing (e.g., 15 minutes at -80°C) and

thawing (e.g., 2 minutes at 37°C) to disrupt the cell membranes.[5]

The resulting lysate can then be used for downstream applications.

Role in Biochemical Signaling and Drug
Development
While tetrasodium pyrophosphate itself is not a direct signaling molecule in the same way as,

for example, cyclic AMP, the pyrophosphate (PPi) moiety is a crucial component in many

cellular processes and signaling pathways.

Pyrophosphate in Cellular Metabolism and Signaling
Pyrophosphate is a product of numerous biosynthetic reactions that utilize ATP. For instance, in

the synthesis of cyclic AMP (cAMP), a key second messenger in many signaling cascades, ATP

is converted to cAMP and PPi by the enzyme adenylate cyclase.[6] The subsequent hydrolysis

of PPi into two molecules of inorganic phosphate by pyrophosphatases is a highly exergonic

reaction, which helps to drive the initial biosynthetic reaction forward.
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The concentration of pyrophosphate can also influence the activity of certain enzymes. It has

been shown to be a potent inhibitor of some enzymes while serving as a substrate for others.

[7][8] For example, pyrophosphate can act as a competitive inhibitor for enzymes that have

substrates with a similar structure.

Simplified Signaling Pathway Involving Pyrophosphate

Role of Pyrophosphate in a Signaling Cascade
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Caption: Simplified diagram of a signaling pathway where pyrophosphate is a byproduct.

Implications for Drug Development
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In the context of drug development, tetrasodium pyrophosphate can be used as an excipient

in pharmaceutical formulations, acting as a buffering agent to maintain the stability and efficacy

of the active pharmaceutical ingredient (API).[9] Its ability to chelate metal ions can also

prevent the degradation of drugs that are sensitive to metal-catalyzed oxidation.

Furthermore, understanding the role of pyrophosphate in enzymatic reactions can be relevant

for drug discovery. Enzymes that produce or are inhibited by pyrophosphate could be potential

drug targets. Assays designed to measure the activity of such enzymes may involve the use of

TSPP as a source of pyrophosphate.

Safety and Handling
Tetrasodium pyrophosphate is generally considered safe for use in laboratory and food

applications. However, as with any chemical, appropriate safety precautions should be taken. It

can cause skin and eye irritation. It is advisable to wear protective gloves and eye protection

when handling the powder. In case of contact, wash the affected area thoroughly with water.

Conclusion
Tetrasodium pyrophosphate is a highly functional and versatile inorganic compound with

numerous applications in a laboratory setting. Its properties as a buffering agent, chelating

agent, and component of lysis buffers make it an invaluable tool for researchers in chemistry,

biology, and drug development. A thorough understanding of its chemical properties and

appropriate handling is essential for its effective and safe use in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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